Cas no 2411329-26-3 (Methyl (E)-4-[3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-hydroxypiperidin-1-yl]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-hydroxypiperidin-1-yl]-4-oxobut-2-enoate
• CAS No: 2411329-26-3
• MF: C₁₅H₂₁N₃O₅
• MW: 323.344343900681
• CID: 5358435
• PubChem ID: 146099436
• Update Time: 2025-10-29

Methyl (E)-4-[3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-hydroxypiperidin-1-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795080
• methyl (2E)-4-{3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-hydroxypiperidin-1-yl}-4-oxobut-2-enoate
• Methyl (E)-4-[3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-hydroxypiperidin-1-yl]-4-oxobut-2-enoate

• Inchi： 1S/C15H21N3O5/c1-3-11-16-12(23-17-11)9-15(21)7-4-8-18(10-15)13(19)5-6-14(20)22-2/h5-6,21H,3-4,7-10H2,1-2H3/b6-5+
• InChI Key： LHHABPZBSQIPAO-AATRIKPKSA-N
• SMILES： OC1(CC2=NC(CC)=NO2)CN(C(/C=C/C(=O)OC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 470
• XLogP3: 0.5
• Topological Polar Surface Area: 106

Additional information on Methyl (E)-4-[3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-hydroxypiperidin-1-yl]-4-oxobut-2-enoate

Methyl (E)-4-[3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-hydroxypiperidin-1-yl]-4-oxobut-2-enoate (CAS No. 2411329-26-3): A Comprehensive Overview

Methyl (E)-4-[3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-hydroxypiperidin-1-yl]-4-oxobut-2-enoate, identified by its CAS number 2411329-26-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups, including an α,β Unsaturated ester, a hydroxypiperidine moiety, and a 3-ethyl-1,2,4-triazole ring system, which collectively contribute to its distinct chemical and biological properties.

The synthesis of Methyl (E)-4-[3-[3-ethyl-1,2,4-triazole-5-yl)methyl]-3-hydroxypiperidin-1-yl]-4-oxybutenatoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the E-configuration at the α,β unsaturated ester moiety is particularly critical, as it influences the compound's reactivity and interactions with biological targets. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenation, have been employed to achieve the desired structural complexity efficiently.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring piperidine and triazole rings. These heterocyclic structures are well-known for their ability to modulate various biological pathways, making them valuable scaffolds for drug discovery. Methyl (E)-4-[3-[3-(Ethyl)-1H-imidazo[1,5-a][1,2,4]triazol-5-methyl]-3-hydroxypiperidine]-4-onecarboxylate, as it is alternatively named, has shown promise in preclinical studies as a potential lead compound for treating neurological disorders. Its ability to interact with specific enzymes and receptors has been attributed to the presence of the piperidine hydroxyl group, which can engage in hydrogen bonding interactions with biological targets.

The compound's structural features also make it an attractive candidate for further derivatization and optimization. By modifying the substituents on the triazole ring or introducing additional functional groups into the piperidine backbone, chemists can fine-tune its pharmacokinetic properties and enhance its therapeutic efficacy. For instance, studies have demonstrated that incorporating a methyl group at the 5-position of the triazole ring can significantly improve binding affinity to certain protein targets. Such modifications are often guided by computational modeling and structure-based drug design approaches.

The biological activity of Methyl (E)-4-[3-[5-(Ethyl)-1H-imidazo[1,5-a][1,2,4]triazol-5-methanol]-piperidinecarboxylic acid methyl ester] has been extensively evaluated in various in vitro and in vivo models. Initial studies have revealed that it exhibits moderate potency against certain enzymes implicated in inflammation and pain signaling. The presence of both hydrophobic and hydrophilic regions in its structure allows it to effectively traverse cell membranes while maintaining solubility in aqueous environments. This balance is crucial for achieving optimal bioavailability and therapeutic response.

In addition to its potential therapeutic applications, this compound has also been investigated for its role in chemical biology research. Its unique structural motifs provide a valuable tool for studying enzyme mechanisms and receptor interactions. Researchers have utilized Methyl (E)-4-[3-[Ethyl 5-(Ethyl)-1H-imidazo[1,5-a][1,2]triazole]-methyl]-piperidinecarboxylic acid ester] as a probe to understand how modifications at specific positions within the molecule influence biological activity. Such insights are critical for developing more effective drugs with improved safety profiles.

The future direction of research on Methyl (E)-4-[3-[Ethyl 5-(Ethyl)-1H-imidazo[1,5-a][1]triazole]-methyl]-piperidinecarboxylic acid ester] is likely to focus on optimizing its pharmacological properties through structure-based drug design. Computational methods such as molecular docking and quantum mechanical calculations will play a pivotal role in predicting how different structural modifications affect binding affinity and selectivity. Furthermore, preclinical studies will be essential for evaluating its safety and efficacy in animal models before moving into human trials.

The compound's potential as a therapeutic agent is further supported by its favorable pharmacokinetic profile. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability in vivo. These properties are crucial for ensuring that the drug reaches effective concentrations at target sites while minimizing side effects. Additionally, its ability to cross the blood-brain barrier suggests that it may be useful for treating central nervous system disorders.

In conclusion, Methyl (E)-4-[3-[Ethyl 5-(Ethyl)-1H-imidazo[1]triazole]-methyl]-piperidinecarboxylic acid ester] (CAS No. 2411329-26) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into a novel therapeutic agent. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing unmet medical needs across various disease areas.